Cas no 80530-55-8 (2-(4-(Chloromethyl)phenyl)propanoic Acid)

• Product Name: 2-(4-(Chloromethyl)phenyl)propanoic Acid
• CAS No: 80530-55-8
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 60228
• PubChem ID: 15113899
• Update Time: 2025-06-22

2-(4-(Chloromethyl)phenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROMETHYLPHENYL) PROPIONIC ACID
• 4-(Chloromethyl)-alpha-methylbenzeneacetic acid
• 2-(4-Chloromethyl-phenyl)-propionic acid
• 2-[4-(chloromethyl)phenyl]propanoic acid
• 2-(2-FLUOROPHENOXY)-5-METHYLANILINE
• 2-(p-Chloromethylphenyl)propionicacid
• 2-(4-Chloromethylphenyl)propionic acid
• SCHEMBL3792369
• Benzeneacetic acid,4-(chloromethyl)-a-methyl-
• 80530-55-8
• BS-53279
• AKOS006284199
• DTXSID20568435
• 2-(4-chloromethylphenyl)Propanoic acid
• 2-(4-(Chloromethyl)phenyl)propanoic acid
• E85662
• 4-(Chloromethyl)-α-methylbenzeneacetic acid (ACI)
• 2-(p-Chloromethylphenyl)propionic acid
• 2-[4-(Chloromethyl)phenyl]propionic acid
• SY340877
• MFCD07787260
• 2-(4-(Chloromethyl)phenyl)propanoic Acid

• MDL： MFCD07787260
• Inchi： 1S/C10H11ClO2/c1-7(10(12)13)9-4-2-8(6-11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： KIFZXXOBDKAFPG-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1C=CC(CCl)=CC=1)O

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.227
• Boiling Point: 333 ºC
• Flash Point: 155 ºC
• Refractive Index: 1.552
• PSA: 37.30000
• LogP: 2.61350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-(Chloromethyl)phenyl)propanoic Acid

Research Briefing on 2-(4-(Chloromethyl)phenyl)propanoic Acid (CAS: 80530-55-8)

2-(4-(Chloromethyl)phenyl)propanoic Acid (CAS: 80530-55-8) is a chlorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug synthesis. Recent studies have explored its applications in the development of anti-inflammatory agents, enzyme inhibitors, and other bioactive molecules. The compound's unique chemical structure, featuring both a chloromethyl group and a propanoic acid moiety, allows for diverse functionalization, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(4-(Chloromethyl)phenyl)propanoic Acid as a precursor in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers demonstrated that the compound could be efficiently converted into derivatives with enhanced COX-2 selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The study highlighted the compound's potential for developing safer anti-inflammatory therapies with improved pharmacological profiles.

In the field of enzyme inhibition, recent work has focused on utilizing 2-(4-(Chloromethyl)phenyl)propanoic Acid as a scaffold for designing potent inhibitors of metalloproteinases. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the development of a series of zinc-chelating inhibitors derived from this compound, showing promising activity against matrix metalloproteinase-9 (MMP-9), a key enzyme involved in cancer metastasis and inflammatory diseases. The study provided structural insights into the binding interactions of these inhibitors with the enzyme's active site.

From a synthetic chemistry perspective, advancements have been made in the green synthesis and purification of 2-(4-(Chloromethyl)phenyl)propanoic Acid. A 2023 paper in Organic Process Research & Development described an improved catalytic process for its production, achieving higher yields (85-90%) while reducing hazardous byproducts. This development is particularly significant for scaling up production while maintaining environmental sustainability in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 study suggest that 2-(4-(Chloromethyl)phenyl)propanoic Acid can be conjugated to nanoparticles and antibodies, creating targeted therapeutics with reduced off-target effects. This application could revolutionize treatments for various diseases, particularly in oncology where precise drug delivery is crucial.

In conclusion, 2-(4-(Chloromethyl)phenyl)propanoic Acid (CAS: 80530-55-8) continues to demonstrate significant value in pharmaceutical research and development. Its versatility as a synthetic intermediate, combined with recent advancements in its applications and production methods, positions it as an important compound in the development of next-generation therapeutics. Future research directions may focus on expanding its utility in targeted therapies and exploring novel derivatives with enhanced biological activities.